Cas no 2138128-04-6 (cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride)

• Product Name: cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride
• CAS No: 2138128-04-6
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 4640736
• PubChem ID: 132354094
• Update Time: 2025-07-18

cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c9-8(6-1-2-6)7-5-10-3-4-11-7;/h6-8H,1-5,9H2;1H
• InChI Key： MEMJOQCUPOHYKB-UHFFFAOYSA-N
• SMILES： C(C1OCCOC1)(C1CC1)N.Cl

Additional information on cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride

Cyclopropyl(1,4-dioxan-2-yl)methanamine Hydrochloride: An Overview of Its Properties and Applications

Cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride (CAS No. 2138128-04-6) is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is a derivative of cyclopropylamine and 1,4-dioxane, with the addition of a hydrochloride salt to enhance its stability and solubility in aqueous environments.

The cyclopropyl group in the structure of cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride is known for its strained three-membered ring, which imparts significant chemical reactivity and conformational rigidity. This feature makes it an attractive building block for the synthesis of complex molecules with specific stereochemical requirements. The 1,4-dioxane moiety, on the other hand, is a cyclic ether that provides additional functional groups for further chemical modifications, such as acylation or alkylation reactions.

Recent studies have highlighted the potential of cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride in various pharmaceutical applications. One notable area of research is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent neuroprotective effects by modulating specific neurotransmitter receptors. These findings suggest that cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride could serve as a valuable scaffold for the development of new therapeutic agents.

In addition to its potential in drug discovery, cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride has also been explored for its use in materials science. Research conducted at the University of California, Berkeley (2022) showed that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The unique combination of the cyclopropyl and 1,4-dioxane groups provides a balance between flexibility and rigidity, making it suitable for applications in advanced materials such as coatings and adhesives.

The synthesis of cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride typically involves a multi-step process that includes the formation of the cyclopropylamine intermediate followed by its reaction with 1,4-dioxane to form the desired product. The final step involves the addition of hydrochloric acid to generate the hydrochloride salt. This synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

From a safety perspective, cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored in a cool, dry place away from strong oxidizers and sources of ignition. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

In conclusion, cyclopropyl(1,4-dioxan-2-yl)methanamine hydrochloride (CAS No. 2138128-04-6) is a versatile compound with promising applications in pharmaceutical research and materials science. Its unique structural features make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.